N-[3-(4-morpholinyl)propyl]-4-phenylcyclohexanamine

• IUPAC Name: N-(3-morpholin-4-ylpropyl)-4-phenylcyclohexan-1-amine
• InChI: InChI=1S/C19H30N2O/c1-2-5-17(6-3-1)18-7-9-19(10-8-18)20-11-4-12-21-13-15-22-16-14-21/h1-3,5-6,18-20H,4,7-16H2
• InChI Key: UAEURQDPBMJDGW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1C2=CC=CC=C2)NCCCN3CCOCC3
• Molecular Formula: C19H30N2O
• Molecular Weight: 302.5 g/mol

Description

N-[3-(4-morpholinyl)propyl]-4-phenylcyclohexanamine, also known as MPHP, is a novel psychoactive substance that belongs to the class of synthetic cathinones. It is a potent stimulant that has gained popularity among recreational drug users due to its euphoric effects. However, it has also been the subject of scientific research due to its potential therapeutic applications.

Mechanism of Action

N-[3-(4-morpholinyl)propyl]-4-phenylcyclohexanamine acts as a dopamine and norepinephrine reuptake inhibitor, which leads to an increase in the levels of these neurotransmitters in the brain. This results in the stimulation of the central nervous system, leading to increased alertness, euphoria, and energy. N-[3-(4-morpholinyl)propyl]-4-phenylcyclohexanamine also has a weak affinity for the serotonin transporter, which may contribute to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
N-[3-(4-morpholinyl)propyl]-4-phenylcyclohexanamine has been found to cause a range of biochemical and physiological effects. It increases heart rate, blood pressure, and body temperature, which can lead to cardiovascular complications. It also causes the release of stress hormones, such as cortisol and adrenaline, which can lead to anxiety and paranoia. Chronic use of N-[3-(4-morpholinyl)propyl]-4-phenylcyclohexanamine has been associated with neurotoxicity, which can lead to cognitive impairment and psychiatric disorders.

Advantages and Limitations for Lab Experiments

N-[3-(4-morpholinyl)propyl]-4-phenylcyclohexanamine has several advantages for lab experiments. It is easy to synthesize and has a high potency, which makes it a useful tool for studying the mechanisms of action of stimulants. However, it also has several limitations. It is highly addictive and has a high potential for abuse, which makes it difficult to use in animal studies. It also has a short half-life, which makes it difficult to study its long-term effects.

Future Directions

There are several future directions for the study of N-[3-(4-morpholinyl)propyl]-4-phenylcyclohexanamine. One area of research is the development of novel therapeutic agents based on its structure. Another area of research is the study of its neurotoxicity and potential long-term effects. Additionally, research is needed to understand the mechanisms of action of N-[3-(4-morpholinyl)propyl]-4-phenylcyclohexanamine and its interactions with other drugs. Finally, research is needed to develop effective prevention and treatment strategies for N-[3-(4-morpholinyl)propyl]-4-phenylcyclohexanamine abuse and addiction.
Conclusion:
In conclusion, N-[3-(4-morpholinyl)propyl]-4-phenylcyclohexanamine is a potent stimulant with potential therapeutic applications. It has been the subject of scientific research due to its unique structure and mechanism of action. However, it also has several limitations and potential health risks. Future research is needed to fully understand its effects and develop effective prevention and treatment strategies.

Scientific Research Applications

N-[3-(4-morpholinyl)propyl]-4-phenylcyclohexanamine has been the subject of scientific research due to its potential therapeutic applications. It has been found to have a high affinity for the dopamine transporter, which makes it a potential candidate for the treatment of attention deficit hyperactivity disorder (ADHD) and narcolepsy. It has also been shown to have anxiolytic and antidepressant effects, which make it a potential candidate for the treatment of anxiety and depression.